Cas no 2138512-28-2 (3-chlorooxolane-3-carbonyl chloride)

• Product Name: 3-chlorooxolane-3-carbonyl chloride
• CAS No: 2138512-28-2
• MF: C₅H₆Cl₂O₂
• MW: 169.00593996048
• CID: 6227472
• PubChem ID: 165485831
• Update Time: 2025-06-09

3-chlorooxolane-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-chlorooxolane-3-carbonyl chloride
• 2138512-28-2
• EN300-1122664

• Inchi： 1S/C5H6Cl2O2/c6-4(8)5(7)1-2-9-3-5/h1-3H2
• InChI Key： SCIFALJEGQJTHV-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)Cl)COCC1

Computed Properties

• Exact Mass: 167.9744848g/mol
• Monoisotopic Mass: 167.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-chlorooxolane-3-carbonyl chloride

Introduction to 3-chlorooxolane-3-carbonyl chloride (CAS No. 2138512-28-2)

3-chlorooxolane-3-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2138512-28-2, is a significant intermediate in the realm of organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its oxolane ring substituted with a chloro and carbonyl chloride group, has garnered attention due to its versatile reactivity and utility in constructing complex molecular frameworks. The presence of both electron-withdrawing and electron-donating groups within its structure makes it a valuable building block for further functionalization, enabling the synthesis of a wide array of derivatives with potential applications in medicinal chemistry.

The 3-chlorooxolane-3-carbonyl chloride moiety is particularly noteworthy for its role in facilitating carbon-carbon bond formation, which is a cornerstone of modern synthetic strategies. Its reactivity towards nucleophiles, such as amines and alcohols, allows for the efficient introduction of acyl groups into various substrates. This property is especially relevant in the context of drug discovery, where the rapid assembly of pharmacophores is often required to identify lead compounds with desired biological activities.

In recent years, advancements in synthetic methodologies have highlighted the importance of 3-chlorooxolane-3-carbonyl chloride as a precursor in the preparation of heterocyclic compounds. Heterocycles are ubiquitous in natural products and pharmaceuticals, and their structural diversity often correlates with biological potency. The ability to introduce acyl groups at specific positions within an oxolane framework provides chemists with a powerful tool for modulating the electronic and steric properties of these heterocycles. For instance, studies have demonstrated its utility in constructing fused ring systems, which are common motifs in bioactive molecules.

The pharmaceutical industry has been particularly keen on exploring derivatives of 3-chlorooxolane-3-carbonyl chloride due to its potential as an intermediate in the synthesis of antiviral and anticancer agents. The oxolane core can be incorporated into molecules that target specific enzymes or receptors involved in disease pathways. Moreover, the chloro and carbonyl chloride functionalities offer multiple points for further derivatization, allowing for the creation of libraries of compounds that can be screened for biological activity. This flexibility has made it a staple reagent in high-throughput screening campaigns aimed at identifying novel therapeutic entities.

From an agrochemical perspective, 3-chlorooxolane-3-carbonyl chloride has been utilized in the synthesis of herbicides and fungicides. The structural features of this compound contribute to its efficacy by interacting with biological targets in plants, disrupting essential metabolic pathways. The ability to modify its chemical structure allows for fine-tuning of its biological profile, enhancing potency while minimizing environmental impact. Such applications underscore the importance of intermediates like 3-chlorooxolane-3-carbonyl chloride in developing sustainable agricultural solutions.

The synthetic utility of 3-chlorooxolane-3-carbonyl chloride extends beyond pharmaceuticals and agrochemicals. It has found applications in materials science, where it serves as a precursor for polymers and specialty chemicals. The ability to incorporate acyl groups into polymer backbones can impart novel properties such as increased thermal stability or biodegradability. These advancements highlight the broad applicability of this compound across multiple disciplines.

Recent research has also explored the catalytic transformations involving 3-chlorooxolane-3-carbonyl chloride, focusing on developing more efficient and environmentally benign synthetic routes. Transition metal-catalyzed reactions have emerged as particularly promising methodologies for functionalizing this intermediate. Such approaches not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles. The development of novel catalysts has enabled chemists to access previously unattainable derivatives with enhanced functional complexity.

The mechanistic studies on 3-chlorooxolane-3-carbonyl chloride have provided valuable insights into reaction pathways that are relevant to broader areas of organic synthesis. Understanding how this compound interacts with various nucleophiles under different conditions has contributed to the refinement of computational models used in predicting reaction outcomes. These models are increasingly relied upon by medicinal chemists to guide experimental design, reducing the time and resources required for hit identification.

In conclusion, 3-chlorooxolane-3-carbonyl chloride (CAS No. 2138512-28-2) represents a cornerstone intermediate in modern synthetic chemistry. Its versatility in facilitating carbon-carbon bond formation and its broad applicability across pharmaceuticals, agrochemicals, and materials science make it an indispensable tool for chemists working on complex molecular architectures. As research continues to uncover new synthetic strategies and applications, this compound will undoubtedly remain at the forefront of chemical innovation.